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Compound of Interest

Compound Name: Benzenepropanol

Cat. No.: B195566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of benzenepropanol, also known as 3-phenyl-1-propanol or hydrocinnamyl alcohol.
[1][2][3][4] This aromatic alcohol is a versatile compound utilized in the synthesis of various
pharmaceuticals, fragrances, and flavoring agents.[1][3] Its structure, featuring a benzene ring
attached to a propanol group, allows for various chemical modifications, making it a valuable
building block in organic synthesis.[1][3]

Chemical and Physical Properties

Benzenepropanol is a colorless to pale yellow, slightly viscous liquid.[1][5][6] It possesses a
characteristic sweet, floral-balsamic odor reminiscent of hyacinths and a sweet, pungent taste
suggestive of apricot.[2][5][6]

General and Physical Properties

The fundamental physical and chemical properties of benzenepropanol are summarized in the
table below for easy reference.
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Property Value Source(s)

Molecular Formula CoH120 [11[3]

Molecular Weight 136.19 g/mol [3][6]
Clear, colorless to pale yellow,

Appearance . . . [L1[3][5]16]
slightly viscous liquid
Sweet, floral-balsamic,

Odor - . [51[6]
reminiscent of hyacinths

Melting Point <-18°C [2][5][6]1[7][8]

Boiling Point 235-236 °C 31516171

119-121 °C at 12 mmHg

(510718l

Density

1.001 g/mL at 20 °C

(510718l

0.995 g/cm3 at 25 °C

[2]

Flash Point

109 °C (229 °F)

[516]1€]

Refractive Index (n20/D)

1.526

(516718l

Vapor Pressure

0.0234 mm Hg at 25 °C

[2][6]

LogP (Octanol/Water Partition

Coefficient)

1.88-1.9

[2][6]

Solubility
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Solvent Solubility Source(s)

Very slightly soluble (1:300);
Water [21[5](711°]
5,680 mg/L at 25 °C

Ethanol Soluble [5][71[9]
Propylene Glycol Soluble [5]171[9]
Non-volatile Oils Soluble [5][71[9]
Glycerol Insoluble [5]171[9]
Mineral Oil Insoluble [5]171[9]

Experimental Protocols
Synthesis: Hydrogenation of Cinnamaldehyde

A primary method for the industrial preparation of benzenepropanol is the hydrogenation of
cinnamaldehyde.[5][6][9] This reaction involves the reduction of both the alkene and aldehyde
functional groups of cinnamaldehyde.

Methodology:

o Catalyst Preparation: A suitable hydrogenation catalyst, such as palladium on carbon (Pd/C)
or a nickel-based catalyst, is suspended in a solvent like ethanol within a high-pressure
reactor.

e Reaction Setup: Cinnamaldehyde is dissolved in the same solvent and added to the reactor.

o Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with
hydrogen gas. The reaction mixture is stirred vigorously at a controlled temperature and
pressure until the uptake of hydrogen ceases, indicating the completion of the reaction.

o Work-up: The catalyst is removed by filtration. The filtrate, containing the product, is then
concentrated under reduced pressure to remove the solvent.

 Purification: The resulting crude benzenepropanol is purified by fractional distillation under
reduced pressure to yield the final high-purity product.[5][9]
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Synthesis of Benzenepropanol
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Caption: Workflow for the synthesis of benzenepropanol via hydrogenation.

Purification: Fractional Distillation

Fractional distillation is a key technique for purifying benzenepropanol, especially after
synthesis, to separate it from unreacted starting materials, byproducts, or solvents.[5][9] Given

its relatively high boiling point, distillation is typically performed under reduced pressure

(vacuum distillation) to prevent thermal decomposition.

Methodology:
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Apparatus Setup: A fractional distillation apparatus is assembled, including a round-bottom
flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a vacuum
source with a pressure gauge.

Sample Charging: The crude benzenepropanol is placed in the round-bottom flask with
boiling chips or a magnetic stir bar.

Distillation: The system is evacuated to the desired pressure (e.g., 12 mmHg). The flask is
then heated gently.

Fraction Collection: The vapor rises through the fractionating column, and fractions are
collected based on their boiling points. For benzenepropanol, the fraction boiling at 119-121
°C at 12 mmHg is collected.[5][7][8]

Completion: Heating is discontinued once the desired fraction has been collected, and the
system is allowed to cool before being carefully returned to atmospheric pressure.
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Purification by Fractional Distillation
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Caption: General workflow for purification via fractional distillation.

Structural Characterization: Spectroscopic Analysis
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The identity and purity of benzenepropanol are confirmed using a combination of
spectroscopic techniques.

Methodology:

« Infrared (IR) Spectroscopy: An IR spectrum is obtained to identify key functional groups. For
benzenepropanol, characteristic peaks include a strong, broad O-H stretch around 3300-
3400 cm~1, a C-O stretch near 1000 cm~1, and peaks corresponding to the aromatic C-H
and C=C bonds of the benzene ring.[10]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information on the number and environment of hydrogen atoms. The
spectrum will show distinct signals for the aromatic protons, the two methylene (-CHz-)
groups, and the hydroxyl (-OH) proton.[10] The splitting patterns of the methylene groups
help confirm the propyl chain structure.

o 13C NMR: Shows the number of unique carbon environments, confirming the nine carbon
atoms in the structure.

e Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound.
The mass spectrum of benzenepropanol will show a molecular ion (M+) peak
corresponding to its molecular weight (136.19 g/mol ).[6] Fragmentation patterns can further
confirm the structure.
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Caption: Workflow for the structural elucidation of benzenepropanol.

Safety and Handling

Benzenepropanol is considered a mild irritant to the skin and eyes.[1] Appropriate personal
protective equipment (PPE), such as safety goggles and gloves, should be worn when handling
the chemical.[11][12] It should be handled in a well-ventilated area to avoid inhalation of
vapors.[11][12]

» Hazard Classifications: Eye Damage 1, Skin Corrosion 1B.[8]
o Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide for fires.[2]

o Storage: Store in a tightly closed container in a dry, well-ventilated place below +30°C.[6][13]
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This guide provides a foundational understanding of benzenepropanol's properties and
associated experimental methodologies. For detailed procedural steps and safety protocols,
always refer to specific laboratory standard operating procedures and the latest Safety Data
Sheets (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 122-97-4: Benzenepropanol | CymitQuimica [cymitquimica.com]

. Benzenepropanol | C9H120 | CID 31234 - PubChem [pubchem.ncbi.nlm.nih.gov]
. chemimpex.com [chemimpex.com]

. industrialchemicals.gov.au [industrialchemicals.gov.au]

. 3-Phenyl-1-propanol | 122-97-4 [chemicalbook.com]

. echemi.com [echemi.com]

. chembk.com [chembk.com]

. 3-RE-1-JfZ 98% | Sigma-Aldrich [sigmaaldrich.com]

°
(] [e0] ~ (o)) )] EaN w N -

. 3-Phenyl-1-Propanol manufacturers and suppliers in China - ODOWELL [odowell.com]
e 10. chem.libretexts.org [chem.libretexts.org]

e 11. echemi.com [echemi.com]

e 12. echemi.com [echemi.com]

e 13. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Benzenepropanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195566#benzenepropanol-chemical-and-physical-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b195566?utm_src=pdf-body
https://www.benchchem.com/product/b195566?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/122-97-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanol
https://www.chemimpex.com/products/34824
https://www.industrialchemicals.gov.au/sites/default/files/2022-01/EVA00057%20-%20Evaluation%20statement%20-%2014%20January%202022%20%5B1470%20KB%5D.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9690882.htm
https://www.echemi.com/products/pid_Seven3626-3-phenyl-1-propanol.html
https://www.chembk.com/en/chem/3-Phenyl-1-propanol
https://www.sigmaaldrich.com/HK/zh/product/aldrich/140856
https://www.odowell.com/3-phenyl-1-propanol.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.echemi.com/sds/beta-phenyl-ethyl-methyl-ethyl-carbinyl-acetate-pd180713168873.html
https://www.echemi.com/sds/3-phenyl-1-propanol-pid_Seven3626.html
https://www.fishersci.com/store/msds?partNumber=AC183400050&countryCode=US&language=en
https://www.benchchem.com/product/b195566#benzenepropanol-chemical-and-physical-properties
https://www.benchchem.com/product/b195566#benzenepropanol-chemical-and-physical-properties
https://www.benchchem.com/product/b195566#benzenepropanol-chemical-and-physical-properties
https://www.benchchem.com/product/b195566#benzenepropanol-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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